BENGHE Foundational & Exploratory

Check Availability & Pricing

The Stenhouse Method for Bromopicrin
Synthesis: A Historical Technical Guide

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Bromopicrin

Cat. No.: B120744

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the historical Stenhouse method for the
preparation of bromopicrin (tribromonitromethane). First reported by John Stenhouse in 1854,
this method involves the reaction of picric acid with bromine in the presence of a base. While
Stenhouse's original publication in Annalen der Chemie und Pharmacie outlined the general
process, a more detailed and quantitative description was later provided by Bolas and Groves
in an 1870 publication in the Journal of the Chemical Society. This guide will focus on the
specifics of the Bolas and Groves procedure as a well-documented example of the Stenhouse
method, offering valuable insights into 19th-century synthetic chemistry techniques.

Data Presentation

The following table summarizes the quantitative data for the preparation of bromopicrin as
described by Bolas and Groves in 1870. This method is a refined and quantitative iteration of
the original procedure reported by Stenhouse.
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Reagent/Produ  Molar Mass ( . Role in
Quantity Used Moles .
ct g/mol) Reaction
Picric Acid 229.10 1 part by weight - Starting Material
Calcium 10 parts by
) ) 74.09 ) - Base
Hydroxide (Lime) weight
) 10 parts by Brominating
Bromine 159.81 ] -
weight Agent
100 parts by
Water 18.02 _ - Solvent
weight
o Yielded by
Bromopicrin 297.72 o - Product
distillation

Experimental Protocols

The following is a detailed methodology for the preparation of bromopicrin based on the 1870
report by Bolas and Groves, which they describe as a more quantitative execution of
Stenhouse's original discovery.

Materials:

e Picric Acid

e Calcium Hydroxide (slaked lime)

e Bromine

o Water

« Distillation apparatus (retort, condenser, receiving flask)
e Heat source

Procedure:
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o Preparation of the Reaction Mixture: In a suitable retort, a mixture is prepared using 1 part by
weight of picric acid, 10 parts by weight of slaked lime, and 100 parts by weight of water.

e Addition of Bromine: To this aqueous suspension, 10 parts by weight of bromine are added.

« Distillation: The retort is gently heated. The reaction proceeds, and bromopicrin, being
volatile with steam, distills over with the water.

o Collection of Distillate: The distillate, consisting of an aqueous layer and a lower layer of oily
bromopicrin, is collected in a receiving flask.

o Separation and Purification: The bromopicrin is separated from the aqueous layer. Further
purification can be achieved by washing with a dilute solution of sodium carbonate to remove
any acidic impurities, followed by drying over a suitable drying agent like anhydrous calcium
chloride. A final distillation can be performed to obtain pure bromopicrin.

Bolas and Groves noted that this process leads to a nearly quantitative conversion of picric
acid to bromopicrin.

Logical Workflow of Stenhouse's Bromopicrin
Preparation

 To cite this document: BenchChem. [The Stenhouse Method for Bromopicrin Synthesis: A
Historical Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120744+#historical-methods-for-bromopicrin-
preparation-by-stenhouse]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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